Cas no 2309462-61-9 (Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate)

• Product Name: Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate
• CAS No: 2309462-61-9
• MF: C₁₆H₂₀BrNO₃
• MW: 354.238903999329
• CID: 5801255
• PubChem ID: 165801320
• Update Time: 2025-08-10

Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428923
• methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate
• 2309462-61-9
• Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate

• Inchi： 1S/C16H20BrNO3/c1-20-15(19)10-21-16(12-2-4-13(17)5-3-12)7-6-11-8-18-9-14(11)16/h2-5,11,14,18H,6-10H2,1H3
• InChI Key： YFHXAMCHGMFJST-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC2CNCC21)OCC(=O)OC

Computed Properties

• Exact Mass: 353.06266g/mol
• Monoisotopic Mass: 353.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate

Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate (CAS No. 2309462-61-9): A Comprehensive Overview in Modern Chemical Research

Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate, identified by its CAS number 2309462-61-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and cyclopyrrolone moieties makes it a versatile intermediate for various synthetic pathways, particularly in the creation of complex organic molecules.

The molecular framework of Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate encompasses a series of functional groups that contribute to its reactivity and utility. The 4-bromophenyl substituent, for instance, provides a site for further functionalization via cross-coupling reactions, which are pivotal in modern pharmaceutical synthesis. Meanwhile, the octahydrocyclopenta[c]pyrrol core introduces a rigid bicyclic system that can influence the compound's pharmacokinetic properties, making it a candidate for designing bioactive molecules with enhanced stability and bioavailability.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for medicinal applications. The cyclopyrrolone scaffold, as seen in Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate, has emerged as a promising motif due to its ability to engage with biological targets in unique ways. Studies have demonstrated that derivatives of this scaffold can exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. This has spurred interest in exploring its potential as a lead compound or intermediate in the synthesis of new therapeutic agents.

The synthesis of Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of the cyclopyrrolone ring system, followed by functionalization with the 4-bromophenyl group and subsequent acetylation to introduce the ester moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

The role of computational chemistry in understanding the properties of Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate cannot be overstated. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers predict potential pharmacological effects and optimize drug-like properties. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of promising candidates for further experimental validation.

In conclusion, Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate represents a fascinating compound at the intersection of synthetic chemistry and medicinal research. Its unique structural features and synthetic accessibility make it a valuable tool for exploring new chemical space and developing innovative therapeutic strategies. As research in this area continues to evolve, compounds like Methyl 2-{[4-(4-bromophenyl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate are likely to play an increasingly important role in advancing our understanding of disease mechanisms and creating next-generation pharmaceuticals.